Cas no 2228650-49-3 (2-1-(5,6-dichloropyridin-3-yl)cyclopropylacetic acid)

• Product Name: 2-1-(5,6-dichloropyridin-3-yl)cyclopropylacetic acid
• CAS No: 2228650-49-3
• MF: C₁₀H₉Cl₂NO₂
• MW: 246.089960813522
• CID: 5993516
• PubChem ID: 165797266
• Update Time: 2025-06-09

2-1-(5,6-dichloropyridin-3-yl)cyclopropylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-1-(5,6-dichloropyridin-3-yl)cyclopropylacetic acid
• 2228650-49-3
• 2-[1-(5,6-dichloropyridin-3-yl)cyclopropyl]acetic acid
• EN300-1975338

• Inchi： 1S/C10H9Cl2NO2/c11-7-3-6(5-13-9(7)12)10(1-2-10)4-8(14)15/h3,5H,1-2,4H2,(H,14,15)
• InChI Key： MEZZQJVLCGQCEY-UHFFFAOYSA-N
• SMILES： ClC1=C(N=CC(=C1)C1(CC(=O)O)CC1)Cl

Computed Properties

• Exact Mass: 245.0010339g/mol
• Monoisotopic Mass: 245.0010339g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 50.2Ų

Additional information on 2-1-(5,6-dichloropyridin-3-yl)cyclopropylacetic acid

Introduction to 2-1-(5,6-dichloropyridin-3-yl)cyclopropylacetic acid (CAS No. 2228650-49-3) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

2-1-(5,6-dichloropyridin-3-yl)cyclopropylacetic acid, identified by the chemical registration number CAS No. 2228650-49-3, is a novel heterocyclic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its unique structural features and promising pharmacological properties. This compound belongs to a class of molecules characterized by a cyclopropylacetic acid moiety linked to a dichloropyridine ring, which confers distinct physicochemical properties and biological activities. The structural design of this molecule suggests potential utility in the development of therapeutic agents targeting various diseases, particularly those involving dysregulated cellular signaling pathways.

The dichloropyridine component of 2-1-(5,6-dichloropyridin-3-yl)cyclopropylacetic acid is a key structural feature that influences its reactivity and biological interactions. Pyridine derivatives are well-documented for their role in drug discovery, with modifications at the 5 and 6 positions often enhancing binding affinity to biological targets. In this context, the dichloro substitution pattern may serve to improve metabolic stability, solubility, and overall bioavailability, making it an attractive scaffold for medicinal chemists. Recent studies have highlighted the importance of such structural motifs in modulating enzyme activity and receptor binding, particularly in the context of inflammatory and oncological diseases.

The cyclopropylacetic acid moiety in 2-1-(5,6-dichloropyridin-3-yl)cyclopropylacetic acid introduces rigidity to the molecular structure, which can be advantageous for achieving high specificity in binding to biological targets. Cyclopropane-containing compounds have been extensively studied for their ability to disrupt protein-protein interactions and alter enzyme kinetics. For instance, cyclopropyl derivatives have shown promise in inhibiting proteases and kinases, which are often overexpressed in pathological conditions such as cancer. The combination of the dichloropyridine and cyclopropylacetic acid moieties in this compound suggests potential applications in modulating pathways involving these enzymes.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of 2-1-(5,6-dichloropyridin-3-yl)cyclopropylacetic acid with high precision. These studies indicate that the compound may interact with target proteins through multiple hydrogen bonding networks and hydrophobic interactions, thereby enhancing its binding affinity. Furthermore, the presence of both acidic (carboxylic acid) and basic (pyridine nitrogen) functional groups provides opportunities for further derivatization, allowing for fine-tuning of pharmacological properties such as solubility and pharmacokinetics.

In vitro studies have begun to elucidate the biological activity of 2-1-(5,6-dichloropyridin-3-yl)cyclopropylacetic acid, revealing potential roles in modulating inflammatory responses and cell proliferation. Preliminary data suggest that this compound may inhibit the activity of key enzymes involved in NF-κB signaling, a critical pathway implicated in inflammation and cancer progression. Additionally, its interaction with cyclin-dependent kinases (CDKs) has been explored, with evidence suggesting that it may disrupt cyclin-dependent cell cycle progression. These findings underscore the therapeutic potential of 2-1-(5,6-dichloropyridin-3-yl)cyclopropylacetic acid as a lead compound for further drug development.

The synthesis of 2-1-(5,6-dichloropyridin-3-yl)cyclopropylacetic acid presents unique challenges due to the complexity of its heterocyclic core. However, modern synthetic methodologies have made significant strides in facilitating access to such molecules. Techniques such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations have been employed to construct the cyclopropylacetic acid moiety efficiently. Additionally, protective group strategies have been utilized to ensure regioselective functionalization of the pyridine ring. These advances have not only improved synthetic accessibility but also paved the way for rapid exploration of analogs with modified substituents.

The pharmacokinetic profile of 2-1-(5,6-dichloropyridin-3-yl)cyclopropylacetic acid is another critical aspect that has been investigated. In vivo studies indicate that this compound exhibits moderate oral bioavailability and prolonged circulation time due to its favorable metabolic stability. Furthermore, its distribution patterns suggest potential targeting of both central nervous system (CNS) and peripheral tissues, making it a versatile candidate for treating diseases affecting multiple organ systems. These findings are supported by preliminary toxicological assessments, which demonstrate low acute toxicity at relevant doses.

The future development of 2-1-(5,6-dichloropyridin-3-yl)cyclopropylacetic acid as a therapeutic agent will likely involve structure-based drug design approaches combined with high-throughput screening (HTS) technologies. By leveraging computational tools to identify optimal analogs based on known bioactivity profiles, researchers can accelerate the discovery process. Additionally, advances in biocatalysis may enable more sustainable synthesis routes for this compound and its derivatives. Collaborative efforts between academic institutions and pharmaceutical companies will be essential to translate these promising preclinical findings into clinical applications.

In conclusion,2-1-(5,6-dichloropyridin-3-yl)cyclopropylacetic acid (CAS No. 2228650-49-3) represents a compelling example of how novel molecular architectures can yield compounds with significant therapeutic potential. Its unique combination of structural features makes it an attractive scaffold for further medicinal chemistry exploration aimed at addressing unmet medical needs. As research continues to uncover new biological functions and synthetic strategies for this class of molecules,2-(5<0xE1><0xB5><0xA8>-dichloropyridin<0xE1><0xB5><0xA8><0xE2><0x82><0x9B>)-cyclop<0xE1><0xB5><0xA9>pylac<0xE1><0xB5><0xA9>tic ac<0xE1><0xB5><0xA9>d) is poised to make meaningful contributions to human health through innovative drug discovery efforts.